Cas no 1804435-65-1 (Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804435-65-1
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4834456
• Update Time: 2025-10-29

Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3INO3/c1-4-6(13)5(17-9(10,11)12)3-14-7(4)8(15)16-2/h3H,1-2H3
• InChI Key： BVVMAQCGUHZITO-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OC)C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Application of Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804435-65-1) in Chemical Biology and Pharmaceutical Research

The compound Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804435-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique electronic and steric properties conferred by its functional groups make it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's iodo group facilitates efficient cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting BTK inhibitors exhibited potent activity against resistant B-cell malignancies, with IC50 values in the low nanomolar range. This work underscores the compound's utility in addressing unmet medical needs in oncology.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases article, where it was employed as a precursor for the development of broad-spectrum antimicrobial agents. The trifluoromethoxy group was found to enhance membrane permeability, while the methyl ester moiety allowed for further functionalization. The synthesized derivatives showed remarkable activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa, with minimal cytotoxicity to human cells. These findings suggest that Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate could play a pivotal role in combating antimicrobial resistance.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate to improve yield and purity. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot procedure that reduces the need for chromatographic purification. This methodological improvement is particularly relevant for industrial-scale production, where cost-effectiveness and efficiency are paramount. The study also provided insights into the compound's stability under various storage conditions, which is crucial for its handling in laboratory and manufacturing settings.

Looking forward, the unique structural features of Methyl 4-iodo-3-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTACs (proteolysis-targeting chimeras) and covalent inhibitors, leveraging its reactive iodo group for targeted protein degradation. As the pharmaceutical industry increasingly focuses on precision medicine, this compound's versatility positions it as a valuable tool for developing next-generation therapeutics. Ongoing studies are expected to further elucidate its potential in addressing complex disease targets and overcoming drug resistance mechanisms.